Cas no 937599-52-5 ((2E)-3-(2-butoxy-5-iodophenyl)acrylic acid)

• Product Name: (2E)-3-(2-butoxy-5-iodophenyl)acrylic acid
• CAS No: 937599-52-5
• MF: C₁₃H₁₅IO₃
• MW: 346.160876512527
• CID: 3159499
• PubChem ID: 19590695
• Update Time: 2025-11-01

(2E)-3-(2-butoxy-5-iodophenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-butoxy-5-iodophenyl)acrylic acid
• 937599-52-5
• STK350968
• (E)-3-(2-BUTOXY-5-IODOPHENYL)-2-PROPENOIC ACID
• (E)-3-(2-butoxy-5-iodophenyl)prop-2-enoic acid
• AKOS000313733
• (2E)-3-(2-butoxy-5-iodophenyl)prop-2-enoic acid

• MDL： MFCD08555022
• Inchi： 1S/C13H15IO3/c1-2-3-8-17-12-6-5-11(14)9-10(12)4-7-13(15)16/h4-7,9H,2-3,8H2,1H3,(H,15,16)/b7-4+
• InChI Key： SWYHPGWSGHBQEV-QPJJXVBHSA-N
• SMILES： IC1C=CC(=C(/C=C/C(=O)O)C=1)OCCCC

Computed Properties

• Exact Mass: 346.00659Da
• Monoisotopic Mass: 346.00659Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Additional information on (2E)-3-(2-butoxy-5-iodophenyl)acrylic acid

Comprehensive Overview of (2E)-3-(2-butoxy-5-iodophenyl)acrylic acid (CAS No. 937599-52-5)

The compound (2E)-3-(2-butoxy-5-iodophenyl)acrylic acid, identified by its CAS number 937599-52-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This acrylic acid derivative features a unique structural combination of an iodophenyl group and a butoxy side chain, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, photoactive materials, and bioconjugation due to its conjugated double bond and halogenated aromatic properties.

In recent years, the demand for iodinated aromatic compounds like (2E)-3-(2-butoxy-5-iodophenyl)acrylic acid has surged, driven by their role in cross-coupling reactions (e.g., Suzuki-Miyaura and Heck reactions). These reactions are pivotal in creating biologically active molecules for treating diseases such as cancer and inflammation. A trending topic in scientific forums is how this compound’s electron-withdrawing iodine moiety enhances reactivity in palladium-catalyzed transformations, a key focus area for green chemistry enthusiasts.

Another hot discussion revolves around the compound’s utility in organic electronics. Its π-conjugated system and polar functional groups make it a candidate for OLEDs (organic light-emitting diodes) and solar cell materials. Users frequently search for "iodophenyl derivatives in optoelectronics" or "acrylic acid-based semiconductors," reflecting industry interest. Notably, the butoxy chain in 937599-52-5 improves solubility in organic solvents, addressing a common challenge in thin-film device fabrication.

From a synthetic standpoint, (2E)-3-(2-butoxy-5-iodophenyl)acrylic acid is often explored for its stereoselective properties. The (2E)-configuration of the double bond is critical for molecular rigidity, a feature leveraged in probe design for fluorescence microscopy. Queries like "E-isomer stability in acrylic acids" or "iodophenyl probes for imaging" highlight its niche applications. Moreover, its carboxylic acid group allows further derivatization into esters or amides, expanding its utility in peptide mimetics.

Environmental and regulatory considerations are also trending. While 937599-52-5 is not classified as hazardous, researchers emphasize sustainable synthesis methods to minimize waste. Searches for "eco-friendly halogenation techniques" or "biodegradable aryl iodides" align with this focus. The compound’s low toxicity profile (as per preliminary studies) makes it attractive for biocompatible material development, another hot topic in biomedical engineering circles.

In summary, (2E)-3-(2-butoxy-5-iodophenyl)acrylic acid (CAS 937599-52-5) bridges multiple disciplines—from medicinal chemistry to renewable energy. Its versatility underlines why it’s a frequent subject in patents and publications. As AI-driven molecular design advances, compounds like this will likely play a central role in next-gen functional materials.